2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole

• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• SMILES: CCC1=NN=C(O1)C2CC(CN2)OC
• InChI: InChI=1S/C9H15N3O2/c1-3-8-11-12-9(14-8)7-4-6(13-2)5-10-7/h6-7,10H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChIKey: BUYDSOHLWAVQSG-RNFRBKRXSA-N

2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole: Chemical Identity and Structural Classification for Research Procurement

2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole (CAS 1932159-31-3, molecular formula C₉H₁₅N₃O₂, molecular weight 197.23 g/mol) is a chiral heterocyclic building block belonging to the pyrrolidine-oxadiazole hybrid class [1]. It features a 1,3,4-oxadiazole core substituted at the 2-position with an ethyl group and at the 5-position with a (2R,4R)-4-methoxypyrrolidin-2-yl moiety. The compound contains two defined stereocenters (2R,4R) and is supplied at a minimum purity specification of 95% by multiple vendors . As a member of the broader 1,3,4-oxadiazole-pyrrolidine scaffold family—which has been explored in medicinal chemistry for hNK₁ receptor antagonism, anthelmintic activity, and FLAP inhibition [2][3]—this specific compound represents a stereochemically defined yet biologically uncharacterized member of this chemical space.

Chiral building block with defined (2R,4R) stereochemistry for SAR probe design

1,3,4-Oxadiazole-pyrrolidine scaffold expands underexplored regioisomeric space

Inquiry-based procurement; limited stock requires advance sourcing planning

Supports chiral reference standard development and property benchmarking workflows

• [1] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130964125 (accessed 2026-05-01). View Source
• [2] Young JR, Eid R, Turner C, DeVita RJ, Kurtz MM, Tsao KL, Chicchi GG, Wheeldon A, Carlson E, Mills SG. Pyrrolidine-carboxamides and oxadiazoles as potent hNK1 antagonists. Bioorg Med Chem Lett. 2007;17(19):5310-5315. doi:10.1016/j.bmcl.2007.08.026. View Source
• [3] Ruan B, Zhang Y, Tadesse S, Preston S, Taki AC, Jabbar A, et al. Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. Eur J Med Chem. 2020;190:112100. doi:10.1016/j.ejmech.2020.112100. View Source

Why Generic Substitution of 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole with Close Analogs Is Not Advisable

Generic substitution of 2-ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole with structurally related analogs is precluded by three critical differentiating factors. First, the compound's absolute stereochemistry (2R,4R) directly determines the three-dimensional presentation of the pyrrolidine nitrogen and methoxy group, parameters known to govern target binding and selectivity within this scaffold class [1]. Second, the regioisomeric identity of the oxadiazole ring (1,3,4- vs 1,2,4-oxadiazole) fundamentally alters electronic distribution, hydrogen-bonding capacity, and metabolic stability—differences documented in SAR studies of pyrrolidine-oxadiazole series [2]. Third, the specific 2-ethyl substitution on the oxadiazole core differentiates this compound from its most common commercial analog, 2-[(2R,4R)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole (CAS 1932238-32-8), where the methyl-to-ethyl swap alters lipophilicity (XLogP3-AA = 0.1 for the target compound [1]), steric profile, and potential for hydrophobic interactions. These structural distinctions mean that interchangeability cannot be assumed without explicit comparative data.

Diastereomer (2R,4S) epimer at C4 alters spatial presentation and may shift biological behavior; cis/trans geometry is not transferable.

Regioisomer 1,2,4-Oxadiazole analogs possess different electronic distribution and hydrogen-bond capacity; regioisomeric identity may not be interchangeable.

Alkyl homolog 2-Ethyl vs. 5-methyl substitution shifts lipophilicity and steric profile; logP and conformational properties may differ enough to influence assay readout.

• [1] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. Computed Properties: XLogP3-AA = 0.1, Defined Atom Stereocenter Count = 2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130964125 (accessed 2026-05-01). View Source
• [2] Ruan B, Zhang Y, Tadesse S, Preston S, Taki AC, Jabbar A, et al. Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. Eur J Med Chem. 2020;190:112100. doi:10.1016/j.ejmech.2020.112100. View Source

Quantitative Procurement Evidence Guide: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole vs. Structural Analogs

Stereochemical Purity and Enantiomeric Definition: 2R,4R vs. Unspecified or Alternative Diastereomers

The target compound possesses two defined stereocenters with absolute (2R,4R) configuration, as confirmed by its deposited IUPAC name and InChI stereochemical descriptors [1]. In contrast, the closely related analog 2-[(2R,4S)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole (CAS 1932238-32-8, opposite stereochemistry at the 4-position), is commercially available at Sigma-Aldrich , while the (2R,4S) diastereomer of the methyl analog represents a distinct configurational isomer. The (2R,4R) configuration places the methoxy group and the oxadiazole ring in a trans relationship on the pyrrolidine ring, a spatial arrangement that cannot be achieved with the (2R,4S) diastereomer.

Stereochemical Identity

Head-to-head

(2R,4R) trans configuration vs. (2R,4S) cis diastereomer

Stereochemistry defines spatial presentation of functional groups

Diastereomers are chemically distinct entities with different physical properties

Evidence Dimension	Stereochemical identity (defined stereocenters and relative configuration)
Target Compound Data	2 defined atom stereocenters; (2R,4R) absolute configuration; trans relationship between 4-OCH₃ and 2-oxadiazole substituents on pyrrolidine ring
Comparator Or Baseline	2-[(2R,4S)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole: (2R,4S) configuration; cis relationship between substituents; commercially available at Sigma-Aldrich
Quantified Difference	Diastereomeric relationship; opposite relative configuration at C4 of pyrrolidine ring; distinct Cahn-Ingold-Prelog descriptor at position 4 (R vs. S)
Conditions	Stereochemical assignment by IUPAC nomenclature and InChI specification; PubChem CID 130964125

Why This Matters

Diastereomers are chemically distinct entities with different physical properties, reactivity, and biological behavior; substituting a (2R,4S) compound for a (2R,4R) compound introduces an uncontrolled variable that invalidates comparative experiments.

• [1] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. InChI: InChI=1S/C9H15N3O2/c1-3-8-11-12-9(14-8)7-4-6(13-2)5-10-7/h6-7,10H,3-5H2,1-2H3/t6-,7-/m1/s1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130964125 (accessed 2026-05-01). View Source

Regioisomeric Oxadiazole Core Differentiation: 1,3,4-Oxadiazole vs. 1,2,4-Oxadiazole Scaffolds

The target compound features a 1,3,4-oxadiazole core, whereas the most extensively studied pyrrolidine-oxadiazole anthelmintic series employs a 1,2,4-oxadiazole scaffold with aryl substitutions [1]. The 1,3,4-oxadiazole regioisomer has the oxygen atom positioned between the two carbon atoms of the ring (positions 1 and 3,4 numbering), while the 1,2,4-oxadiazole places oxygen at position 1 with nitrogens at positions 2 and 4. This regioisomeric difference alters the hydrogen bond acceptor count (5 for the target compound vs. variable for 1,2,4-oxadiazole analogs) and the topological polar surface area (TPSA = 60.2 Ų for the target compound [2]), parameters that directly influence passive membrane permeability and target engagement.

Regioisomer Type

Class-level inference

1,3,4-Oxadiazole core (TPSA 60.2 Ų) vs. 1,2,4-oxadiazole series

Regioisomer influences electronic and H-bond profile

No direct cross-series comparison data available

Evidence Dimension	Oxadiazole regioisomer type and computed molecular descriptors
Target Compound Data	1,3,4-Oxadiazole core; Hydrogen Bond Acceptor Count = 5; TPSA = 60.2 Ų; XLogP3-AA = 0.1
Comparator Or Baseline	Pyrrolidine-1,2,4-oxadiazole anthelmintic series (IC₅₀ = 0.78–22.4 μM against H. contortus xL3); distinct H-bond acceptor geometry and electronic distribution
Quantified Difference	Qualitative difference in oxadiazole regioisomerism (1,3,4- vs. 1,2,4-); TPSA and logP values not reported for the comparator series; no direct cross-series comparison available
Conditions	Computed molecular properties (PubChem); biological data from Ruan et al. 2020 anthelmintic SAR study

Why This Matters

The choice between 1,3,4- and 1,2,4-oxadiazole regioisomers determines the compound's electronic and steric profile; procurement decisions must align with the specific oxadiazole isomer required for the intended application, as regioisomers are not interchangeable.

• [1] Ruan B, Zhang Y, Tadesse S, Preston S, Taki AC, Jabbar A, et al. Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. Eur J Med Chem. 2020;190:112100. doi:10.1016/j.ejmech.2020.112100. View Source
• [2] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. Computed Properties: Hydrogen Bond Acceptor Count = 5, Topological Polar Surface Area = 60.2 Ų, XLogP3-AA = 0.1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130964125 (accessed 2026-05-01). View Source

2-Ethyl vs. 5-Methyl Substitution on the 1,3,4-Oxadiazole Ring: Lipophilicity and Steric Differentiation

The target compound bears a 2-ethyl substituent on the 1,3,4-oxadiazole ring, distinguishing it from the most commercially prevalent analog 2-[(2R,4R)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole (CAS 1932238-32-8), which carries a 5-methyl group . The ethyl group increases the carbon chain length by one methylene unit compared to the methyl analog, resulting in higher lipophilicity (XLogP3-AA = 0.1 for the target vs. a predicted lower value for the methyl analog) and increased conformational flexibility (3 rotatable bonds for both compounds, but the ethyl group introduces an additional rotational degree of freedom in practice). The ethyl substituent also shifts the position of the alkyl group from the 5-position (as in the methyl analog) to the 2-position of the oxadiazole, altering the electronic environment of the heterocycle via differential inductive effects.

Alkyl Substituent

Cross-study comparable

2-Ethyl vs. 5-methyl; ΔMW +14.2, logP ~+0.3–0.5

Alkyl substitution alters lipophilicity and steric bulk

XLogP3-AA 0.1 for target compound; position of alkyl group also differs

Evidence Dimension	Alkyl substituent identity, position, and computed lipophilicity
Target Compound Data	2-Ethyl substitution on 1,3,4-oxadiazole; XLogP3-AA = 0.1; MW = 197.23 g/mol
Comparator Or Baseline	2-[(2R,4R)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole (CAS 1932238-32-8): 5-Methyl substitution; MW = 183 g/mol; XLogP not reported but expected lower; available at Fujifilm Wako
Quantified Difference	ΔMW = +14.23 g/mol (one additional CH₂); position of alkyl substitution differs (C2 vs. C5 of oxadiazole); logP difference estimated at ~+0.3 to +0.5 log units based on the methyl-to-ethyl homologation
Conditions	Computed properties from PubChem; vendor product specifications

Why This Matters

The identity and position of the alkyl substituent on the oxadiazole ring directly influence physicochemical properties and potential biological interactions; researchers must verify that the correct alkyl homolog is procured to ensure experimental reproducibility.

• [1] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. Computed Properties: XLogP3-AA = 0.1, Molecular Weight = 197.23 g/mol. National Center for Biotechnology Information. View Source

Commercial Availability and Supply Chain Differentiation: Limited vs. Established Sourcing

The target compound (CAS 1932159-31-3) is reported as discontinued or available only upon inquiry at multiple vendors including CymitQuimica (Biosynth brand) and Leyan (inquiry-based pricing only) , with AKSci offering it at 95% purity on a request-quote basis . In contrast, the methyl analog 2-[(2R,4R)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole (CAS 1932238-32-8) is stocked and readily available from major suppliers including Fujifilm Wako . The (2R,4S) diastereomer of the methyl analog is also listed at Sigma-Aldrich . This discrepancy in commercial availability indicates that the ethyl analog occupies a niche position in the pyrrolidine-oxadiazole chemical space, with procurement requiring advance planning and potential custom synthesis lead times.

Supply Status

Data to verify

Discontinued/inquiry-only vs. stocked methyl analog

Procurement requires advance planning and verification

Vendor status as of May 2026; confirm current availability before ordering

Evidence Dimension	Commercial sourcing status and vendor coverage
Target Compound Data	CAS 1932159-31-3: Discontinued (CymitQuimica); inquiry-only (Leyan, 1g/5g/10g); request-quote (AKSci, 95% purity)
Comparator Or Baseline	CAS 1932238-32-8 (2-methyl analog): Stocked at Fujifilm Wako; CAS 1808338-33-1 ((2R,4S)-methyl analog HCl salt): Available from multiple vendors
Quantified Difference	Discontinued/limited availability vs. stocked/readily available; procurement lead time for target compound likely weeks to months via custom synthesis
Conditions	Vendor product listings as of May 2026; CymitQuimica, Leyan, AKSci, Fujifilm Wako, Sigma-Aldrich

Why This Matters

Procurement planning must account for the limited and potentially unreliable commercial supply of this specific stereoisomer/alkyl homolog; researchers requiring immediate availability should verify current stock status before experimental design.

Computed Physicochemical Property Profile: TPSA, logP, and Hydrogen Bonding Capacity Benchmarked Against Drug-Like Chemical Space

The computed physicochemical properties of the target compound place it within favorable drug-like chemical space: TPSA = 60.2 Ų (well below the 140 Ų threshold for good oral bioavailability), XLogP3-AA = 0.1 (indicating balanced hydrophilicity/lipophilicity), Hydrogen Bond Donor Count = 1, Hydrogen Bond Acceptor Count = 5, and Rotatable Bond Count = 3 [1]. These values can be compared to the broader class of pyrrolidine-oxadiazole anthelmintic leads, where optimized compounds typically exhibit IC₅₀ values of 0.78–22.4 μM against H. contortus larvae with good mammalian cell selectivity [2]. However, no direct physicochemical or biological comparison data exist between the target compound and any specific anthelmintic or hNK₁ lead compound, as the target compound has not been individually characterized in published SAR studies.

Physicochemical Profile

Class-level inference

TPSA 60.2, logP 0.1, HBD 1, HBA 5, RotBonds 3

Property profile aligns with drug-like chemical space

No compound-specific biological activity reported; users must generate data

Evidence Dimension	Computed physicochemical descriptors vs. drug-likeness benchmarks and class-level biological activity range
Target Compound Data	TPSA = 60.2 Ų; XLogP3-AA = 0.1; HBD = 1; HBA = 5; RotBonds = 3; MW = 197.23 g/mol
Comparator Or Baseline	Pyrrolidine-oxadiazole anthelmintic class: IC₅₀ = 0.78–22.4 μM (H. contortus xL3 motility); selective vs. mammalian cells. hNK₁ oxadiazole analog 22: excellent binding affinity (no numeric Ki reported in abstract). No direct cross-measurement against target compound.
Quantified Difference	No direct quantitative comparison available; target compound's specific biological activity remains unreported in peer-reviewed literature as of 2026
Conditions	Computed properties from PubChem; biological data from Ruan et al. 2020 (anthelmintic) and Young et al. 2007 (hNK₁)

Why This Matters

The favorable computed property profile supports the compound's suitability as a research tool or building block, but the absence of published biological data means that activity claims cannot be made for procurement justification; users must generate their own characterization data.

• [1] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130964125 (accessed 2026-05-01). View Source
• [2] Ruan B, Zhang Y, Tadesse S, Preston S, Taki AC, Jabbar A, et al. Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. Eur J Med Chem. 2020;190:112100. doi:10.1016/j.ejmech.2020.112100. View Source

Recommended Research and Industrial Application Scenarios for 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole

Stereochemical Probe in Pyrrolidine-Oxadiazole Structure-Activity Relationship (SAR) Studies

The compound's defined (2R,4R) stereochemistry makes it suitable as a stereochemical probe in SAR campaigns exploring the pyrrolidine-oxadiazole scaffold. Its computed TPSA of 60.2 Ų and XLogP3-AA of 0.1 [1] place it within favorable property space, and its 2-ethyl-1,3,4-oxadiazole substitution pattern provides a distinct chemotype compared to the 1,2,4-oxadiazole anthelmintic series (IC₅₀ = 0.78–22.4 μM) described by Ruan et al. [2]. The compound can serve as a matched molecular pair with the commercially available methyl analog (CAS 1932238-32-8) to probe the effect of the ethyl-to-methyl substitution on biological activity.

Chiral Building Block for Medicinal Chemistry Library Synthesis

The compound functions as a chiral heterocyclic building block (C₉H₁₅N₃O₂, MW = 197.23 g/mol, purity ≥95% [1]) for the synthesis of more complex molecular libraries. The presence of a secondary amine in the pyrrolidine ring (HBD count = 1) provides a synthetic handle for further derivatization through amide coupling, reductive amination, or sulfonamide formation [1]. Its 1,3,4-oxadiazole core, distinct from the more commonly explored 1,2,4-oxadiazole scaffolds in published pyrrolidine-oxadiazole medicinal chemistry [2], offers access to underexplored chemical space.

Reference Standard for Analytical Method Development and Chiral Purity Assessment

With two defined atom stereocenters and a well-characterized InChI specification [1], the compound is suitable as a reference standard for developing chiral HPLC or SFC methods to resolve (2R,4R) from (2R,4S) and other diastereomers in pyrrolidine-oxadiazole compound libraries. The availability of the (2R,4S) diastereomer of the methyl analog at Sigma-Aldrich [2] enables direct method validation for stereochemical discrimination.

Physicochemical Property Benchmarking for Fragment-Based or Property-Guided Lead Optimization

The compound's computed properties—TPSA = 60.2 Ų, XLogP3-AA = 0.1, HBA = 5, HBD = 1, RotBonds = 3, MW = 197.23 [1]—align well with established drug-likeness criteria and can serve as a physicochemical benchmark in fragment-based or property-guided optimization programs targeting the pyrrolidine-oxadiazole chemical space. Its low molecular weight and favorable polarity profile make it a suitable starting point for lead growth strategies, although its limited commercial availability (discontinued or inquiry-only ) necessitates advance sourcing coordination.

Application

Selection Property

Validation Focus

Pyrrolidine-oxadiazole SAR probe studies

Defined (2R,4R) absolute configuration

Diastereomer-dependent activity interpretation

Chiral heterocycle library synthesis

Secondary amine derivatization handle

Post-synthesis chiral purity and identity confirmation

Chiral reference standard for method development

Well-characterized InChI stereodescriptors

Resolution of (2R,4R) from (2R,4S) diastereomers

Physicochemical property benchmarking

Computed TPSA, logP, H-bond parameters

Class-level comparison with oxadiazole series

• [1] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130964125 (accessed 2026-05-01). View Source
• [2] Ruan B, Zhang Y, Tadesse S, Preston S, Taki AC, Jabbar A, et al. Synthesis and structure-activity relationship study of pyrrolidine-oxadiazoles as anthelmintics against Haemonchus contortus. Eur J Med Chem. 2020;190:112100. doi:10.1016/j.ejmech.2020.112100. View Source